N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide

• CAS: 880790-70-5
• Molecular Formula: C18H17F2NO3S
• Molecular Weight: 365.39
• SMILES: C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)F)C(=O)C3=CC=C(C=C3)F
• InChI: InChI=1S/C18H17F2NO3S/c19-15-6-4-14(5-7-15)18(22)21(17-8-9-25(23,24)12-17)11-13-2-1-3-16(20)10-13/h1-7,10,17H,8-9,11-12H2
• InChIKey: QYLWYGOJPVFSGL-UHFFFAOYSA-N
• Solubility: not available

N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide (CAS 880790-70-5) is a synthetic, small-molecule benzamide derivative featuring a 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfone) core, a 4-fluorobenzamide moiety, and a 3-fluorobenzyl substituent. Its molecular formula is C₁₈H₁₇F₂NO₃S with a molecular weight of 365.4 g/mol.

N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide (CAS 880790-70-5): Physicochemical Baseline and Comparator Landscape

N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide (CAS 880790-70-5) is a synthetic, small-molecule benzamide derivative featuring a 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfone) core, a 4-fluorobenzamide moiety, and a 3-fluorobenzyl substituent. Its molecular formula is C₁₈H₁₇F₂NO₃S with a molecular weight of 365.4 g/mol . The compound belongs to a broader class of dioxidotetrahydrothiophene-containing benzamides that have been described in patent literature as selective monoamine oxidase B (MAO-B) inhibitors . Within this chemical space, the most structurally proximal comparators include N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide (CAS 838866-62-9), N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-fluoro-N-(4-fluorobenzyl)benzamide (CAS 848746-95-2), and N-benzyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluorobenzamide (CAS 620554-62-3). These analogs differ primarily in the number of fluorine atoms and the position of fluorination on the aromatic rings—differences that translate into measurable shifts in physicochemical properties with consequences for solubility, permeability, metabolic stability, and off-target selectivity.

1

Fluorine SAR probe: Defined 3-fluorobenzyl + 4-fluorobenzamide substitution pattern for systematic fluorine-position studies.

2

ADME benchmarking: Computed HBA=5, XLogP3=2.6 profile supports solubility-permeability balance analysis in lead optimization.

3

MAO-B inhibitor tool: Fluorobenzamide scaffold relevant for isoform selectivity profiling, based on patent-described activity class.

• [1] PubChem Compound Summary for CID 16438106, N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide. National Center for Biotechnology Information (2026). View Source
• [2] US Patent 6951884 B2, Fluorobenzamides and uses thereof. Published October 4, 2005. View Source

Why Generic Substitution Among Dioxidotetrahydrothiophene Benzamides Is Not Advisable: Physicochemical and Selectivity Drivers for CAS 880790-70-5

Within the dioxidotetrahydrothiophene benzamide series, even single-atom modifications—such as the presence, number, and position of fluorine substituents on the aromatic rings—produce quantifiable shifts in computed lipophilicity (XLogP3), hydrogen-bond acceptor (HBA) count, and topological polar surface area (TPSA) . These computed descriptors are well-established surrogate markers for passive membrane permeability, aqueous solubility, and potential for cytochrome P450-mediated metabolism . The target compound, CAS 880790-70-5, carries a unique 3-fluorobenzyl + 4-fluorobenzamide substitution pattern that distinguishes it from analogs bearing a single fluorine (e.g., CAS 838866-62-9, which has only a 4-fluorobenzyl group), analogs lacking fluorine on the benzamide ring (e.g., CAS 620554-62-3), and regioisomeric difluoro analogs (e.g., CAS 848746-95-2, with 2-fluoro rather than 4-fluoro on the benzamide). These structural differences translate into differentiated computed property profiles that cannot be replicated by casual analog substitution without altering the compound’s ADME-liability fingerprint. Furthermore, the fluorobenzamide class has been patented for specific monoamine oxidase B (MAO-B) inhibitory activity, implying that subtle substitution changes may modulate selectivity . The quantitative evidence below demonstrates that CAS 880790-70-5 occupies a distinct and non-interchangeable position within its chemical neighborhood.

HBA shift

Monofluoro analog CAS 838866-62-9 (HBA=4) may exhibit different solubility and permeability behavior; HBA=5 of target compound cannot be replicated without the second fluorine.

Regioisomer

2-fluorobenzamide isomer (CAS 848746-95-2) generates a distinct electrostatic surface; target selectivity and off-target liability may shift, requiring independent profiling.

Conformation

N-alkyl-extended analogs with >4 rotatable bonds carry higher entropic penalty; binding thermodynamics and ligand efficiency may not transfer from this cyclic sulfone scaffold.

• [1] PubChem Compound Summary for CID 16438106, 663907, and related records. Computed descriptors (XLogP3-AA, H-Bond Acceptor Count, Rotatable Bond Count) obtained from NCBI PubChem (2026). View Source
• [2] US Patent 6951884 B2, Fluorobenzamides and uses thereof. Published October 4, 2005. View Source

Quantitative Differentiation Evidence for N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide (CAS 880790-70-5) Versus Closest Analogs

Dual Fluorination Increases Hydrogen-Bond Acceptor Count by 25% Relative to the Monofluro Analog CAS 838866-62-9, Modulating Solubility and Permeability Balance

CAS 880790-70-5 contains two fluorine atoms (one on the benzamide ring, one on the benzyl ring), resulting in a computed hydrogen-bond acceptor (HBA) count of 5, compared to 4 for the monofluro analog CAS 838866-62-9 . This quantitative difference arises from the additional fluorine atom acting as a weak HBA. In parallel, the XLogP3-AA value for CAS 880790-70-5 is 2.6 versus 2.5 for CAS 838866-62-9 . The combination of slightly elevated polarity (higher HBA, marginally higher XLogP3) without loss of lipophilicity differentiates CAS 880790-70-5 from its monofluro comparator in terms of predicted solubility–permeability balance, a critical parameter in early-stage lead optimization.

HBA & XLogP3

Head-to-head

Target HBA = 5, XLogP3 = 2.6
Comparator (CAS 838866-62-9) HBA = 4, XLogP3 = 2.5

Reported higher HBA count may improve aqueous solubility without reducing lipophilicity, supporting a differentiated solubility-permeability profile.

Computed PubChem descriptors; experimental ADME data to verify.

Evidence Dimension	Hydrogen-Bond Acceptor Count (PubChem computed property)
Target Compound Data	5 (CAS 880790-70-5)
Comparator Or Baseline	4 (CAS 838866-62-9; N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide)
Quantified Difference	+1 HBA (25% increase); XLogP3-AA: 2.6 vs 2.5
Conditions	Computed descriptors from PubChem (Cactvs 3.4.8.18 for HBA; XLogP3 3.0 for lipophilicity)

Why This Matters

A higher HBA count at comparable lipophilicity predicts improved aqueous solubility without sacrificing passive membrane permeability, making CAS 880790-70-5 a more favorable starting point for lead optimization where oral bioavailability is a goal.

• [1] PubChem Computed Properties for CID 16438106 (target) and CID 663907 (comparator). H-Bond Acceptor Count and XLogP3-AA values retrieved May 2026. View Source

Meta-Fluorobenzyl Substitution in CAS 880790-70-5 Provides a Distinct Electrostatic Topology Compared to Para-Fluorobenzyl and Ortho-Fluorobenzamide Regioisomers

CAS 880790-70-5 incorporates a 3-fluorobenzyl group (meta-fluoro substitution on the benzyl ring) and a 4-fluorobenzamide moiety. The closest regioisomeric analog, CAS 848746-95-2, features a 2-fluorobenzamide (ortho-fluoro) combined with a 4-fluorobenzyl group . These regioisomeric arrangements generate distinct molecular electrostatic potential (MEP) surfaces that influence binding to targets such as monoamine oxidase B (MAO-B), for which fluorobenzamide derivatives have been claimed as selective inhibitors . While direct IC₅₀ values for CAS 880790-70-5 against MAO-B or other targets are not publicly available, the computed TPSA for CAS 880790-70-5 (62.8 Ų) positions the compound in a range favorable for CNS penetration (typically TPSA < 90 Ų for blood-brain barrier permeability). The regioisomeric difluoro pattern may therefore offer a differentiated selectivity profile against off-target amine oxidases or cytochrome P450 isoforms compared to analogs bearing single fluorine atoms or different fluorine positions.

Regioisomer TPSA

Class-level

3-F/4-F pattern; TPSA 62.8 Ų
Comparator: 2-F/4-F regioisomer

Distinct fluorine placement may differentiate off-target selectivity; CNS-compatible TPSA supports blood-brain barrier penetration context.

MAO-B IC₅₀ data not publicly available; target engagement requires confirmation.

Evidence Dimension	Fluorine substitution pattern and computed TPSA
Target Compound Data	3-Fluorobenzyl + 4-Fluorobenzamide; TPSA = 62.8 Ų (CAS 880790-70-5)
Comparator Or Baseline	CAS 848746-95-2 (2-Fluorobenzamide + 4-Fluorobenzyl); CAS 838866-62-9 (4-Fluorobenzyl only, no fluorobenzamide); TPSA of CAS 880790-70-5 = 62.8 Ų (typical CNS range: <90 Ų)
Quantified Difference	Regioisomeric diversity in fluorine placement with CNS-compatible TPSA; specific target engagement data pending
Conditions	Computed TPSA from PubChem (Cactvs); fluorine substitution derived from SMILES structures

Why This Matters

Fluorine regioisomerism is a well-known determinant of target selectivity in medicinal chemistry; the unique 3-fluorobenzyl pattern of CAS 880790-70-5 may confer a differentiated off-target liability profile relative to 4-fluorobenzyl or 2-fluorobenzamide analogs, making it a valuable tool compound for structure–activity relationship (SAR) exploration in fluorobenzamide programs.

• [1] PubChem Compound Summary for CID 16438106 (target) and CID 663907 (comparator). Computed TPSA and structural data retrieved May 2026. View Source
• [2] US Patent 6951884 B2, Fluorobenzamides and uses thereof. Published October 4, 2005. View Source

Rotatable Bond Count of 4 in CAS 880790-70-5 Suggests Reduced Conformational Entropy Relative to Analogs with Extended Alkyl Linkers, Potentially Improving Binding Affinity

CAS 880790-70-5 has a computed rotatable bond count of 4 . This is identical to the monofluro analog CAS 838866-62-9 but lower than analogs that incorporate longer or branched N-alkyl chains (e.g., N-ethyl, N-isobutyl, or N-(4-ethylbenzyl) variants commonly found in commercial screening libraries). Fewer rotatable bonds correlate with reduced conformational entropy loss upon binding, a principle that supports improved binding affinity and ligand efficiency when the compound engages its biological target. The dioxidotetrahydrothiophene sulfone itself further contributes to conformational restriction through its cyclic structure, reducing the degrees of freedom compared to acyclic sulfonamide analogs.

Rotatable bonds

Class-level

Target rotatable bonds = 4
Extended-chain analogs typically ≥5

Low conformational entropy supports potential binding efficiency; may favor fragment-based screening over more flexible analogs.

Binding thermodynamics to be measured in target assays.

Evidence Dimension	Number of rotatable bonds (PubChem computed property)
Target Compound Data	4 (CAS 880790-70-5)
Comparator Or Baseline	4 (CAS 838866-62-9); >4 for N-alkyl-extended analogs (e.g., N-ethyl, N-isobutyl derivatives commonly exceeding 5–6 rotatable bonds)
Quantified Difference	Maintains low rotatable bond count (≤4) with dual fluorination; extended-chain analogs may exhibit +1 to +3 rotatable bonds
Conditions	Computed descriptors from PubChem (Cactvs 3.4.8.18)

Why This Matters

In fragment-based and lead-optimization campaigns, compounds with fewer rotatable bonds are preferred for their higher probability of achieving potent binding with favorable ligand efficiency metrics, giving CAS 880790-70-5 an intrinsic advantage over more flexible analogs in screening library design.

• [1] PubChem Computed Properties for CID 16438106. Rotatable Bond Count retrieved May 2026. View Source

Optimal Application Scenarios for N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(3-fluorobenzyl)benzamide (CAS 880790-70-5) Based on Quantitative Differentiation Evidence

Fluorine-Walk SAR Studies in Benzamide-Based CNS Drug Discovery Programs

CAS 880790-70-5, with its unique 3-fluorobenzyl + 4-fluorobenzamide substitution and CNS-compatible TPSA of 62.8 Ų, serves as an ideal probe for systematic fluorine-position SAR studies aimed at optimizing blood-brain barrier penetration and MAO-B selectivity. Its computed property profile supports a differentiated role in panels that include monofluro (CAS 838866-62-9) and regioisomeric difluoro analogs (CAS 848746-95-2), enabling quantitative correlation between fluorine placement, lipophilicity, and target engagement .

Physicochemical Benchmarking in Lead Optimization for Oral Bioavailability

The combination of HBA = 5, XLogP3 = 2.6, and rotatable bond count = 4 places CAS 880790-70-5 within favorable drug-like space for oral absorption. Medicinal chemistry teams can use this compound as a physicochemical benchmark when evaluating solubility–permeability trade-offs in difluoro-substituted benzamide series, particularly when comparing against monofluro analogs with HBA = 4 .

Selectivity Profiling Against Monoamine Oxidase Isoforms

Fluorobenzamide derivatives have been patented as selective MAO-B inhibitors . CAS 880790-70-5, with its dual fluorine substitution pattern, is a relevant candidate for in vitro selectivity profiling against MAO-A and MAO-B, especially as a comparator to single-fluorine or non-fluorinated benzamide controls. The regioisomeric placement of fluorine may translate into differential isoform selectivity that is valuable for neuroscience-targeted screening libraries .

Tool Compound for Conformational Restriction Studies

With only 4 rotatable bonds and a cyclic sulfone scaffold, CAS 880790-70-5 is suited for studies correlating conformational restriction with binding thermodynamics. Its low entropic penalty profile, relative to N-alkyl-extended analogs carrying additional rotatable bonds, makes it a preferred choice for fragment-based drug discovery efforts where ligand efficiency is a key optimization parameter .

Application

Selection Property

Validation Focus

Fluorine-position SAR

Regioisomeric substitution pattern

Target engagement and CNS permeability endpoints

Oral bioavailability lead optimization

HBA / lipophilicity balance

Solubility-permeability correlation under ADME assays

MAO-B isoform selectivity profiling

Fluorine pattern-driven selectivity

MAO-A vs MAO-B inhibition ratio review

Conformational restriction studies

Low rotatable bond count

Ligand efficiency and entropic penalty in binding assays

• [1] PubChem Compound Summary for CID 16438106 (target) and CID 663907 (comparator). Computed properties retrieved May 2026. View Source
• [2] US Patent 6951884 B2, Fluorobenzamides and uses thereof. Published October 4, 2005. View Source